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Introduction

The SK-MEL-24 cell line, derived from a metastatic lymph node of a 67-year-old Caucasian
male with malignant melanoma, is a valuable in vitro model for cancer research and immuno-
oncology.[1][2][3] These adherent cells exhibit a distinct stellate morphology.[3] Notably, SK-
MEL-24 cells express wild-type B-Raf and N-Ras, making them a suitable model for studying
melanoma genotypes that are less common but still clinically significant.[1][3] This document
provides a detailed protocol for the routine subculture of SK-MEL-24 cells to ensure their
health, viability, and reproducibility in experimental settings.

Cell Line Characteristics

SK-MEL-24 cells are known to be tumorigenic and form malignant melanomas.[2][3] They
serve as a model for inherent or primary resistance to certain targeted therapies, which allows
for the study of resistance mechanisms that exist prior to treatment.[2]

Quantitative Data Summary
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For optimal growth and experimental consistency, it is crucial to maintain the cells according to

the following parameters:

Parameter Value Source
Organism Human [3]
i Skin (Metastatic site: Lymph

Tissue [11[3]
Node)

Disease Malignant Melanoma [11[3]

Morphology Stellate [3]

Growth Properties Adherent [3]

Biosafety Level 1 [3]

Calculated Doubling Time Approximately 110.8 hours [4]

Seeding Density (for specific 1 x 10 cells/well (96-well 5]

assays) plate)

1.2 x 10 cells/well (16-well E-

Plate) 2l

Experimental Protocols
Required Materials and Reagents

SK-MEL-24 cells (e.g., ATCC HTB-71)

Eagle's Minimum Essential Medium (EMEM)

Fetal Bovine Serum (FBS), heat-inactivated

0.25% (w/v) Trypsin- 0.53 mM EDTA solution

Phosphate-Buffered Saline (PBS), Ca++/Mg++ free

Sterile tissue culture flasks (e.g., T-25, T-75)
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o Sterile serological pipettes

 Sterile conical tubes (15 mL, 50 mL)

e Incubator, 37°C, 5% CO:2

 Inverted microscope

 Biological safety cabinet

e Water bath, 37°C

e Hemocytometer or automated cell counter

e Trypan blue solution (0.4%)

Complete Growth Medium Formulation

To prepare the complete growth medium, supplement the Eagle's Minimum Essential Medium
(EMEM) with Fetal Bovine Serum (FBS) to a final concentration of 15%.[3]

Subculturing Protocol

e Preparation:

o Warm the complete growth medium, Trypsin-EDTA solution, and PBS to 37°C in a water
bath.

o Sterilize the biological safety cabinet with 70% ethanol.
o Cell Observation:

o Examine the SK-MEL-24 cell culture under an inverted microscope to assess confluency
and morphology. Cells should be passaged when they reach 70-80% confluency.

o Aspiration:

o Carefully remove and discard the spent culture medium from the flask.
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Washing:

o Briefly rinse the cell monolayer with sterile PBS to remove any residual serum that may
inhibit trypsin activity. Discard the PBS.

Dissociation:

o Add 2.0 to 3.0 mL of the pre-warmed 0.25% Trypsin-EDTA solution to the flask, ensuring
the entire cell monolayer is covered.

o Incubate the flask at 37°C for 5 to 15 minutes.

o Observe the cells under the microscope. Gently tap the side of the flask to aid in
detachment. Avoid excessive agitation.

Neutralization:

o Once the cells are detached, add at least 2 volumes of pre-warmed complete growth
medium to the flask to neutralize the trypsin.

o Gently pipette the cell suspension up and down to create a single-cell suspension.
Cell Counting:
o Transfer the cell suspension to a sterile conical tube.

o Perform a cell count using a hemocytometer or an automated cell counter. A trypan blue
exclusion assay can be performed to determine cell viability.

Seeding:

o Based on the cell count, calculate the required volume of the cell suspension to achieve
the desired seeding density in a new culture flask containing fresh, pre-warmed complete
growth medium. A subculture ratio of 1:2 to 1:4 is generally recommended.

Incubation:

o Gently swirl the flask to ensure an even distribution of cells.
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o Incubate the culture at 37°C in a humidified atmosphere with 5% COx-.

¢ Medium Renewal:

o Change the culture medium 2 to 3 times per week.

Diagrams
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Start: Confluent SK-MEL-24 Culture

1. Observe Culture (70-80% Confluency)

i

2. Aspirate Spent Medium

i

3. Wash with PBS

i

4. Add Trypsin-EDTA & Incubate

i

5. Neutralize with Complete Medium

i

6. Count and Assess Viability

i

7. Seed into New Flask

i

8. Incubate at 37°C, 5% CO2

End: Proliferating Culture

Click to download full resolution via product page

Caption: Workflow for the subculturing of SK-MEL-24 cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Best Practices for Subculturing SK-MEL-24 Cells:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395165/docs#best-practices-for-subculturing-sk-
mel-24-cells-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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